Cas no 129717-29-9 (5-(Oxiran-2-ylmethoxy)isoquinoline)
5-(Oxiran-2-ylmethoxy)isoquinoline is an epoxide-functionalized isoquinoline derivative with significant utility in synthetic organic chemistry. Its key structural features include an oxirane (epoxide) ring attached via a methoxy linker to the isoquinoline core, enabling reactivity in ring-opening reactions and serving as a versatile intermediate for further functionalization. The compound is particularly valuable in the synthesis of complex heterocyclic systems and pharmaceutical scaffolds due to its dual reactivity from both the epoxide and isoquinoline moieties. Its stability under standard conditions and compatibility with a range of nucleophiles make it a practical choice for researchers developing novel bioactive compounds or advanced materials.
129717-29-9 structure
Product Name:5-(Oxiran-2-ylmethoxy)isoquinoline
CAS No:129717-29-9
MF:C12H11NO2
MW:201.221243143082
CID:6229712
PubChem ID:9813075
Update Time:2025-05-28
5-(Oxiran-2-ylmethoxy)isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- EN300-5297737
- SCHEMBL5228307
- 129717-29-9
- 5-(oxiran-2-ylmethoxy)isoquinoline
- HQMJNOFHNIQORU-UHFFFAOYSA-N
- 5-[(oxiran-2-yl)methoxy]isoquinoline
- 5-(Oxiran-2-ylmethoxy)isoquinoline
-
- Inchi: 1S/C12H11NO2/c1-2-9-6-13-5-4-11(9)12(3-1)15-8-10-7-14-10/h1-6,10H,7-8H2
- InChI Key: HQMJNOFHNIQORU-UHFFFAOYSA-N
- SMILES: O1CC1COC1=CC=CC2C=NC=CC1=2
Computed Properties
- Exact Mass: 201.078978594g/mol
- Monoisotopic Mass: 201.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 34.6Ų
5-(Oxiran-2-ylmethoxy)isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5297737-0.05g |
5-[(oxiran-2-yl)methoxy]isoquinoline |
129717-29-9 | 0.05g |
$118.0 | 2023-05-30 | ||
| Enamine | EN300-5297737-0.1g |
5-[(oxiran-2-yl)methoxy]isoquinoline |
129717-29-9 | 0.1g |
$176.0 | 2023-05-30 | ||
| Enamine | EN300-5297737-0.25g |
5-[(oxiran-2-yl)methoxy]isoquinoline |
129717-29-9 | 0.25g |
$252.0 | 2023-05-30 | ||
| Enamine | EN300-5297737-0.5g |
5-[(oxiran-2-yl)methoxy]isoquinoline |
129717-29-9 | 0.5g |
$457.0 | 2023-05-30 | ||
| Enamine | EN300-5297737-1.0g |
5-[(oxiran-2-yl)methoxy]isoquinoline |
129717-29-9 | 1g |
$584.0 | 2023-05-30 | ||
| Enamine | EN300-5297737-2.5g |
5-[(oxiran-2-yl)methoxy]isoquinoline |
129717-29-9 | 2.5g |
$1147.0 | 2023-05-30 | ||
| Enamine | EN300-5297737-5.0g |
5-[(oxiran-2-yl)methoxy]isoquinoline |
129717-29-9 | 5g |
$1695.0 | 2023-05-30 | ||
| Enamine | EN300-5297737-10.0g |
5-[(oxiran-2-yl)methoxy]isoquinoline |
129717-29-9 | 10g |
$2516.0 | 2023-05-30 |
5-(Oxiran-2-ylmethoxy)isoquinoline Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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